(+)-15-epi Cloprostenol
(+)-15-epi Cloprostenol
Cloprostenol is a synthetic prostaglandin F2α (PGF2α) analog and a potent FP receptor agonist. (+)-15-epi Cloprostenol is the 15(S), or 15β-hydroxy enantiomer of (+)-cloprostenol. This epimer is less active by several orders of magnitude as an FP receptor ligand when compared to 15(R)-cloprostenol. However, the specific activity of this isomer has not been well studied.
Brand Name:
Vulcanchem
CAS No.:
54276-22-1
VCID:
VC0027938
InChI:
InChI=1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18+,19+,20-,21+/m0/s1
SMILES:
C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O
Molecular Formula:
C22H29ClO6
Molecular Weight:
424.9 g/mol
(+)-15-epi Cloprostenol
CAS No.: 54276-22-1
Reference Standards
VCID: VC0027938
Molecular Formula: C22H29ClO6
Molecular Weight: 424.9 g/mol
| CAS No. | 54276-22-1 |
|---|---|
| Product Name | (+)-15-epi Cloprostenol |
| Molecular Formula | C22H29ClO6 |
| Molecular Weight | 424.9 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-2-[(E,3S)-4-(3-chlorophenoxy)-3-hydroxybut-1-enyl]-3,5-dihydroxycyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C22H29ClO6/c23-15-6-5-7-17(12-15)29-14-16(24)10-11-19-18(20(25)13-21(19)26)8-3-1-2-4-9-22(27)28/h1,3,5-7,10-12,16,18-21,24-26H,2,4,8-9,13-14H2,(H,27,28)/b3-1-,11-10+/t16-,18+,19+,20-,21+/m0/s1 |
| Standard InChIKey | VJGGHXVGBSZVMZ-HBWANGNJSA-N |
| Isomeric SMILES | C1[C@@H]([C@@H]([C@H]([C@@H]1O)/C=C/[C@@H](COC2=CC(=CC=C2)Cl)O)C/C=C\CCCC(=O)O)O |
| SMILES | C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O |
| Canonical SMILES | C1C(C(C(C1O)C=CC(COC2=CC(=CC=C2)Cl)O)CC=CCCCC(=O)O)O |
| Description | Cloprostenol is a synthetic prostaglandin F2α (PGF2α) analog and a potent FP receptor agonist. (+)-15-epi Cloprostenol is the 15(S), or 15β-hydroxy enantiomer of (+)-cloprostenol. This epimer is less active by several orders of magnitude as an FP receptor ligand when compared to 15(R)-cloprostenol. However, the specific activity of this isomer has not been well studied. |
| Synonyms | 16-(3-chlorophenoxy)-17,18,19,20-tetranorprostaglandin F2 alpha 16-CPOTN-PGF2 alpha |
| PubChem Compound | 13470393 |
| Last Modified | Nov 11 2021 |
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